zinc;3-chloro-4-(dimethylamino)benzenediazonium;tetrachloride

• Molecular Formula: C16H18Cl6N6Zn
• Molecular Weight: 572.4 g/mol
• IUPAC Name: zinc;3-chloro-4-(dimethylamino)benzenediazonium;tetrachloride
• InChI: InChI=1S/2C8H9ClN3.4ClH.Zn/c2*1-12(2)8-4-3-6(11-10)5-7(8)9;;;;;/h2*3-5H,1-2H3;4*1H;/q2*+1;;;;;+2/p-4
• InChI Key: NSOVLJMVGDUGAB-UHFFFAOYSA-J
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)[N+]#N)Cl.CN(C)C1=C(C=C(C=C1)[N+]#N)Cl.[Cl-].[Cl-].[Cl-].[Cl-].[Zn+2]
• CAS No.: 68413-63-8

Description

Zinc;3-chloro-4-(dimethylamino)benzenediazonium;tetrachloride is a diazonium salt, a class of compounds known for their instability and reactivity. These compounds are typically used as intermediates in organic synthesis due to their ability to undergo various chemical reactions .

Preparation Methods

The preparation of zinc;3-chloro-4-(dimethylamino)benzenediazonium;tetrachloride involves the reaction of 3-chloro-4-(dimethylamino)aniline with nitrous acid in the presence of zinc chloride. The reaction conditions must be carefully controlled to prevent decomposition of the diazonium salt. Industrial production methods often involve the use of continuous flow reactors to maintain the stability of the compound .

Chemical Reactions Analysis

Zinc;3-chloro-4-(dimethylamino)benzenediazonium;tetrachloride undergoes several types of chemical reactions, including:

Substitution Reactions: The diazonium group can be replaced by various nucleophiles, such as halides, cyanides, and hydroxides, through Sandmeyer reactions.

Coupling Reactions: The compound can react with aromatic compounds to form azo compounds, which are useful in dye synthesis.

Decomposition Reactions: The diazonium salt can decompose to form nitrogen gas and a corresponding aryl radical, which can further react to form various products.

Common reagents used in these reactions include copper(I) chloride, copper(I) bromide, and potassium iodide. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Zinc;3-chloro-4-(dimethylamino)benzenediazonium;tetrachloride has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including dyes and pharmaceuticals.

Biology: The compound can be used in the labeling of biomolecules for detection and imaging purposes.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of zinc;3-chloro-4-(dimethylamino)benzenediazonium;tetrachloride involves the formation of a diazonium ion, which can undergo various reactions depending on the conditions. The diazonium ion is highly reactive and can be displaced by nucleophiles, leading to the formation of different products. The molecular targets and pathways involved depend on the specific application and reaction conditions .

Comparison with Similar Compounds

Zinc;3-chloro-4-(dimethylamino)benzenediazonium;tetrachloride is unique due to its specific structure and reactivity. Similar compounds include:

3-chloro-4-diethylaminobenzenediazonium zinc chloride: Another diazonium salt with similar reactivity but different substituents.

4-(dimethylamino)benzenediazonium chloride: A simpler diazonium salt without the zinc chloride component.

These compounds share similar reactivity patterns but differ in their specific applications and stability.